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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and handling

of Relamorelin TFA (Trifluoroacetate), a synthetic pentapeptide analog of ghrelin. Relamorelin

is a potent and selective agonist for the ghrelin/growth hormone secretagogue receptor

(GHSR-1a).[1][2][3][4][5] Adherence to these guidelines is crucial for maintaining the peptide's

integrity and ensuring reproducible experimental outcomes.

Product Information
Product Name: Relamorelin TFA (also known as RM-131 TFA)

Molecular Formula: C₄₇H₅₇N₉O₆S (as free base)

Appearance: Lyophilized white powder

Purity: Typically >98%

Salt Form: Trifluoroacetate (TFA)[6]

Reconstitution of Relamorelin TFA
Proper reconstitution of the lyophilized peptide is a critical first step for its use in any

experimental setting. It is recommended to prepare a concentrated stock solution that can be

further diluted to the desired working concentration.
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2.1. Recommended Solvents and Solubility

Relamorelin TFA is soluble in sterile water.[1][2]

Solvent
Maximum Recommended
Concentration

Notes

Sterile Water 100 mg/mL (110.50 mM)

Ultrasonic treatment may be

required for complete

dissolution.[1][2]

2.2. Reconstitution Protocol

Equilibration: Before opening, allow the vial of lyophilized Relamorelin TFA to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from entering the

vial upon opening, which can degrade the peptide.

Solvent Preparation: Use sterile, nuclease-free water for reconstitution.

Calculation of Solvent Volume: To prepare a stock solution of a specific concentration (e.g.,

10 mg/mL), use the following formula:

Volume of Solvent (mL) = [Mass of Peptide (mg) / Desired Concentration (mg/mL)]

Reconstitution: Carefully add the calculated volume of sterile water to the vial.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide. If the peptide does not

dissolve completely, a brief sonication in an ultrasonic water bath can be applied.[1][2] Avoid

vigorous shaking, as this can cause aggregation.

Sterilization (Optional): If the reconstituted solution is intended for cell culture or in vivo

studies, it can be sterilized by passing it through a 0.22 µm sterile filter.[1]

Storage and Stability
The stability of Relamorelin TFA is dependent on the storage conditions.

3.1. Lyophilized Powder
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Storage Temperature Shelf Life Notes

-20°C ≥ 1 year

Store in a desiccated

environment, protected from

light.

-80°C > 1 year

Store in a desiccated

environment, protected from

light.

3.2. Reconstituted Stock Solutions

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into single-use volumes before freezing.

Storage Temperature Shelf Life Notes

-20°C Up to 1 month
Store in tightly sealed vials,

protected from light.[1]

-80°C Up to 6 months
Store in tightly sealed vials,

protected from light.[1]

Note: The long-term storage of peptides in solution is generally not recommended. Solutions

should be prepared fresh whenever possible.

Experimental Protocols
4.1. In Vitro Calcium Mobilization Assay

Relamorelin TFA potently activates the GHSR-1a receptor, which is a Gq-coupled G protein-

coupled receptor (GPCR).[7] This activation leads to an increase in intracellular calcium levels.

A calcium mobilization assay is a common method to assess the in vitro activity of Relamorelin.

Methodology:

Cell Culture: Culture a cell line stably expressing the human GHSR-1a receptor (e.g.,

HEK293 or CHO cells) in appropriate media.
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Cell Plating: Plate the cells in a 96-well or 384-well black, clear-bottom plate at a suitable

density and allow them to adhere overnight.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's protocol.

Compound Preparation: Prepare serial dilutions of Relamorelin TFA in an appropriate assay

buffer.

Assay: Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the change

in fluorescence intensity upon the addition of Relamorelin TFA.

Data Analysis: Plot the fluorescence response against the log of the Relamorelin TFA
concentration to generate a dose-response curve and calculate the EC₅₀ value. Relamorelin

has been reported to have an EC₅₀ of 0.71 nM in a calcium mobilization assay.[1][2]

4.2. In Vivo Administration in Rodent Models

Relamorelin has been shown to stimulate food intake and increase body weight in animal

models.[1][2]

Methodology:

Dosing Solution Preparation: On the day of the experiment, thaw an aliquot of the

Relamorelin TFA stock solution and dilute it to the final desired concentration with sterile

saline or another appropriate vehicle.

Administration: Administer Relamorelin TFA to the animals via subcutaneous (s.c.) injection

or continuous infusion.[1][2] Doses used in rat models of cancer cachexia ranged from 50-

500 nmol/kg/day.[1][2]

Monitoring: Monitor relevant physiological parameters such as food intake, body weight, and

body composition.

Control Group: A vehicle control group should be included in the study design.

Safety and Handling
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Relamorelin TFA.

Avoid inhalation of the lyophilized powder.

In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.[8]

Visualizations
Signaling Pathway of Relamorelin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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